2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(2,3-dimethylphenyl)-4-[(2-fluorophenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H19FN2O3S/c1-15-8-7-12-19(16(15)2)25-22(26)24(14-17-9-3-4-10-18(17)23)20-11-5-6-13-21(20)29(25,27)28/h3-13H,14H2,1-2H3
• InChI Key: FZJMKGJMEKUPBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4F)C
• Molecular Formula: C22H19FN2O3S
• Molecular Weight: 410.5 g/mol
• CAS No.: 941882-08-2

Description

2-(2,3-dimethylphenyl)-4-(2-fluorobenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis :

  • The process of synthesizing similar benzothiadiazine derivatives involves reactions such as treating aminobenzylamine with sulfamide to form benzothiadiazine dioxides. These compounds can then undergo further reactions to yield mono- and dialkyl derivatives or bridged derivatives depending on the reactants used (Knollmüller, 1971).
  • Novel dimethylphenyl imidazole dicarboxylate-based lanthanide organic frameworks have been synthesized, demonstrating potential as fluorescence sensors for chemicals like benzaldehyde derivatives (Shi et al., 2015).

• Antitumor Properties :

  • Certain benzothiazole derivatives, such as fluorinated 2-arylbenzothiazoles, have shown potent and selective inhibitory activity against various cancer cell lines. The efficacy of these compounds can be attributed to their specific interactions with cellular components (Mortimer et al., 2006).

• Catalytic and Sensing Applications :

  • Benzothiadiazole derivatives have been used in the development of colorimetric and fluorescent sensors for specific ions, such as fluoride. These sensors operate based on interactions involving hydrogen bonds and deprotonation processes (Wu et al., 2016).